Cas no 1805549-13-6 (2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol
• CAS No: 1805549-13-6
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4894293
• Update Time: 2025-05-24

2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol

• Inchi： 1S/C7H5F2IN2O3/c8-7(9)5-6(12(14)15)3(2-13)1-4(10)11-5/h1,7,13H,2H2
• InChI Key： WTRQSNOWJKCNQN-UHFFFAOYSA-N
• SMILES： IC1=CC(CO)=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol

2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol

The compound with CAS No. 1805549-13-6, known as 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a nitro group, along with a methanol substituent. The combination of these functional groups makes this molecule particularly interesting for its potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of difluoromethyl groups in modulating the pharmacokinetic properties of molecules. The presence of this group in 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol suggests that it may exhibit favorable absorption and distribution characteristics, making it a promising candidate for therapeutic agents. Additionally, the iodo group is known to play a critical role in radiopharmaceuticals and imaging agents, further underscoring the versatility of this compound.

The nitro group in the molecule contributes to its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the compound. This feature is particularly valuable in designing molecules for use in explosive materials or as intermediates in organic synthesis. Furthermore, the methanol substituent adds hydrophilic properties to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol through multi-step reactions involving nucleophilic substitutions and oxidation processes. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for both academic research and industrial applications.

In terms of applications, this compound has shown potential in various areas. For instance, its unique electronic properties make it a valuable component in the development of advanced materials such as semiconductors and optoelectronic devices. Additionally, ongoing research is exploring its role as a precursor for synthesizing bioactive molecules with anti-cancer or anti-inflammatory properties.

The integration of difluoromethyl, iodo, and nitro groups into a single molecule presents both challenges and opportunities for researchers. While the synthesis process requires precise control over reaction conditions to avoid side reactions, the resulting compound offers a wealth of possibilities for innovation across multiple disciplines.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-nitropyridine-4-methanol stands out as a remarkable example of modern organic chemistry's ability to design complex molecules with tailored properties. Its structure not only reflects the ingenuity of chemical synthesis but also opens new avenues for scientific exploration and technological advancement.